mucic acid mucic acid Galactaric acid is a hexaric acid resulting from formal oxidative ring cleavage of galactose. It has a role as a human metabolite. It is a conjugate acid of a galactarate(1-) and a galactaric acid anion.
Galactaric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Galactaric acid is a natural product found in Lotus burttii, Lotus tenuis, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 526-99-8
VCID: VC21289254
InChI: InChI=1S/C6H10O8/c7-1(3(9)5(11)12)2(8)4(10)6(13)14/h1-4,7-10H,(H,11,12)(H,13,14)/t1-,2+,3+,4-
SMILES: C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O
Molecular Formula: C6H10O8
Molecular Weight: 210.14 g/mol

mucic acid

CAS No.: 526-99-8

Cat. No.: VC21289254

Molecular Formula: C6H10O8

Molecular Weight: 210.14 g/mol

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mucic acid - 526-99-8

Specification

Description Galactaric acid is a hexaric acid resulting from formal oxidative ring cleavage of galactose. It has a role as a human metabolite. It is a conjugate acid of a galactarate(1-) and a galactaric acid anion.
Galactaric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Galactaric acid is a natural product found in Lotus burttii, Lotus tenuis, and other organisms with data available.
CAS No. 526-99-8
Molecular Formula C6H10O8
Molecular Weight 210.14 g/mol
IUPAC Name (2S,3R,4S,5R)-2,3,4,5-tetrahydroxyhexanedioic acid
Standard InChI InChI=1S/C6H10O8/c7-1(3(9)5(11)12)2(8)4(10)6(13)14/h1-4,7-10H,(H,11,12)(H,13,14)/t1-,2+,3+,4-
Standard InChI Key DSLZVSRJTYRBFB-DUHBMQHGSA-N
Isomeric SMILES [C@@H]([C@@H]([C@H](C(=O)O)O)O)([C@@H](C(=O)O)O)O
SMILES C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O
Canonical SMILES C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O
Colorform CRYSTALLINE POWDER
PRISMS FROM WATER
Melting Point 220 - 225 °C

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